4-(4-Methoxy-2-methylphenyl)benzoic acid, 95%

• IUPAC Name: 4-(4-methoxy-2-methylphenyl)benzoic acid
• InChI: InChI=1S/C15H14O3/c1-10-9-13(18-2)7-8-14(10)11-3-5-12(6-4-11)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key: OJZOHUSVEFOVIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C15H14O3
• DSSTOX Substance ID: DTXSID90653761
• Molecular Weight: 242.27 g/mol
• CAS RN: 108478-29-1

Description

4-(4-Methoxy-2-methylphenyl)benzoic acid, 95% (4-MOMPBA) is a compound of organic chemistry that is used in various scientific research applications. It is a white crystalline solid with a melting point of 114-116°C and a molecular weight of 204.25 g/mol. 4-MOMPBA is used as a reagent in a variety of organic synthesis reactions, and it has been studied for its potential biological and physiological effects.

Mechanism of Action

The mechanism of action of 4-(4-Methoxy-2-methylphenyl)benzoic acid, 95% is not fully understood. It is believed to act as an inhibitor of the enzyme fatty acid synthase, which is involved in the synthesis of fatty acids. It has also been shown to inhibit the activity of the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-Methoxy-2-methylphenyl)benzoic acid, 95% have been studied in a variety of animal models. It has been shown to reduce inflammation and to decrease the production of pro-inflammatory cytokines. It has also been shown to inhibit the growth of cancer cells and to reduce the size of tumors. In addition, it has been shown to reduce cholesterol levels and to improve glucose tolerance.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-Methoxy-2-methylphenyl)benzoic acid, 95% in laboratory experiments include its low cost and its availability in a variety of concentrations. It is also relatively easy to synthesize and can be stored for up to a year. The main limitation is that it is not very stable and can decompose over time.

Future Directions

Future research on 4-(4-Methoxy-2-methylphenyl)benzoic acid, 95% should focus on its potential applications in the treatment of cancer and other diseases. It should also be studied for its potential use in the synthesis of pharmaceuticals and other compounds. In addition, further research should be conducted on its mechanism of action and its potential biochemical and physiological effects. Finally, its stability should be further studied to determine its shelf life and storage conditions.

Synthesis Methods

4-(4-Methoxy-2-methylphenyl)benzoic acid, 95% is synthesized from 4-methoxybenzaldehyde and 2-methylbenzyl alcohol. The reaction is catalyzed by a strong acid such as sulfuric acid, and the product is isolated by recrystallization. The reaction can also be catalyzed by a base such as sodium hydroxide. The yield of the reaction is typically high, and the product can be stored in a cool, dry place for up to a year.

Scientific Research Applications

4-(4-Methoxy-2-methylphenyl)benzoic acid, 95% is used in a variety of scientific research applications, including the synthesis of polymers, the study of enzyme kinetics, and the synthesis of pharmaceuticals. It has also been used in the synthesis of dyes, catalysts, and other compounds. It has been used in the study of the effects of drugs on the human body, and it has been studied for its potential use in the treatment of cancer.